Cas no 1807027-35-5 (Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate)
Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate
-
- Inchi: 1S/C10H7BrClNO2/c1-15-10(14)7-2-6(5-13)3-9(11)8(7)4-12/h2-3H,4H2,1H3
- InChI Key: PWBHZWDUDDSMBK-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=CC(C(=O)OC)=C1CCl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 2.6
- Topological Polar Surface Area: 50.1
Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009196-250mg |
Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate |
1807027-35-5 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015009196-500mg |
Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate |
1807027-35-5 | 97% | 500mg |
855.75 USD | 2021-06-21 | |
| Alichem | A015009196-1g |
Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate |
1807027-35-5 | 97% | 1g |
1,549.60 USD | 2021-06-21 |
Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate
Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate (CAS No. 1807027-35-5): An Overview of a Versatile Intermediate in Pharmaceutical and Chemical Synthesis
Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate (CAS No. 1807027-35-5) is a multifunctional compound that has gained significant attention in the fields of pharmaceutical and chemical synthesis due to its unique structural features and versatile reactivity. This compound, characterized by the presence of bromine, chlorine, and cyano functional groups, offers a wide range of synthetic possibilities, making it an essential building block in the development of novel drugs and advanced materials.
The molecular structure of Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate is particularly noteworthy. The bromine atom at the 3-position and the chlorine atom at the 2-position provide opportunities for selective functionalization, while the cyano group at the 5-position can be readily converted into various other functionalities through well-established chemical transformations. The ester group at the meta position further enhances its synthetic utility by allowing for easy derivatization and protection/deprotection strategies.
Recent advancements in synthetic chemistry have highlighted the importance of Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are crucial targets in cancer therapy. The bromine and chlorine substituents allow for fine-tuning of the electronic properties and lipophilicity of the final products, thereby optimizing their biological activity and pharmacokinetic profiles.
In addition to its applications in drug discovery, Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate has also found use in materials science. Researchers at the University of California, Berkeley, have reported its utility in the preparation of novel conjugated polymers with tunable electronic properties. These polymers exhibit excellent performance in organic photovoltaic devices and field-effect transistors, making them promising candidates for next-generation electronic materials.
The synthesis of Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate typically involves a multi-step process that begins with the bromination and chlorination of a suitable aromatic starting material, followed by introduction of the cyano group through a cyanation reaction. The final esterification step completes the synthesis, yielding a highly pure product that meets stringent quality standards required for pharmaceutical and industrial applications.
One of the key challenges in working with Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate is ensuring its stability during storage and handling. The presence of multiple reactive functional groups can make it susceptible to degradation under certain conditions. However, recent studies have shown that careful control of temperature and exposure to moisture can significantly enhance its shelf life and maintain its reactivity over extended periods.
In conclusion, Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate (CAS No. 1807027-35-5) is a highly valuable intermediate with broad applications in pharmaceutical research and materials science. Its unique combination of functional groups provides chemists with a powerful tool for developing new drugs and advanced materials. As research continues to uncover new synthetic methods and applications, this compound is likely to play an increasingly important role in driving innovation across multiple scientific disciplines.
1807027-35-5 (Methyl 3-bromo-2-chloromethyl-5-cyanobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)